2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95%

• IUPAC Name: 5-(2-carboxy-5-chlorophenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C14H8Cl2O4/c15-8-2-3-9(13(17)18)10(6-8)7-1-4-12(16)11(5-7)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key: ACNHUTHABHJFKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)Cl)C(=O)O)C(=O)O)Cl
• Molecular Formula: C14H8Cl2O4
• DSSTOX Substance ID: DTXSID10691721
• Molecular Weight: 311.1 g/mol
• CAS RN: 1261987-75-0

Description

2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid (CCCB) is a benzoic acid derivative that is widely used in scientific research due to its unique properties. It is a white crystalline solid that is soluble in organic solvents and has a melting point of approximately 150°C. CCCB is used in a variety of scientific applications, including organic synthesis, biochemistry, and molecular biology.

Scientific Research Applications

2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% has a wide range of applications in scientific research due to its unique properties. It is used in organic synthesis as a reagent for the synthesis of various organic compounds. It is also used in biochemistry and molecular biology for the study of enzyme reactions, protein-protein interactions, and DNA-protein interactions. In addition, 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% is used as a fluorescent dye in fluorescence microscopy.

Mechanism of Action

The mechanism of action of 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% is not fully understood. It is believed that 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% binds to proteins and enzymes, altering their structure and function. This binding can result in changes in enzyme activity, protein-protein interactions, and DNA-protein interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% are not well understood. Studies have shown that 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% can interact with proteins and enzymes, altering their structure and function. It has been shown to inhibit the activity of certain enzymes, such as tyrosine kinases, and to interfere with protein-protein interactions. In addition, 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% has been shown to bind to DNA, resulting in changes in gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% in laboratory experiments is its high solubility in organic solvents. This makes it easy to use and allows for precise control over the concentration of the reagent. In addition, 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% is relatively stable and can be stored for long periods of time without significant degradation. However, 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% can be toxic and should be handled with care.

Future Directions

The potential future directions for 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% research include further study of its biochemical and physiological effects, as well as its potential applications in drug discovery and development. Additionally, further research could be done to explore the potential of 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% as an imaging agent and its ability to interact with proteins and enzymes. Finally, further research could be done to investigate the potential of 2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% as a fluorescent dye in fluorescence microscopy.

Synthesis Methods

2-(3-Carboxy-4-chlorophenyl)-4-chlorobenzoic acid, 95% can be synthesized by a multi-step process that involves the reaction of 4-chlorobenzoic acid with chloroacetic acid in the presence of a base such as sodium hydroxide. The reaction is performed in an aqueous solution at a temperature of approximately 100°C. The reaction product is then purified by recrystallization from ethanol.